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Compound of Interest

Compound Name: Ro 40-6055

cat. No.: B1665941

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with Ro 40-
6055 (also known as AM580 or CD336).

Frequently Asked Questions (FAQSs)
Q1: What is Ro 40-6055 and what is its primary mechanism of action?

Ro 40-6055 is a synthetic retinoid analogue that functions as a selective agonist for the
Retinoic Acid Receptor alpha (RARQ).[1][2][3] Its high affinity and selectivity for RARa make it a
valuable tool for studying the specific roles of this receptor in various biological processes.[4][5]
It has been shown to influence gene expression related to cell differentiation, proliferation, and
apoptosis.[4][6]

Q2: What are the common research applications of Ro 40-60557
Ro 40-6055 is utilized in a variety of research areas, including:

o Cancer Research: Investigating the inhibition of tumor cell proliferation and induction of
apoptosis.[4] It has been studied in models of breast cancer, endometrial cancer, and acute
promyelocytic leukemia.[4][5]

» Developmental Biology: Studying the role of RARa in cellular differentiation and embryonic
development.[1]

» Stem Cell Research: Promoting the differentiation of stem cells into specific lineages.[4][5]
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» Neuroscience: Examining its effects on neuronal differentiation and function.[1][7]
Q3: How should solid Ro 40-6055 be stored for long-term stability?

Solid Ro 40-6055 should be stored at -20°C.[8][9] Under these conditions, it is stable for at
least four years.[8][9] It is also recommended to protect it from prolonged exposure to light.[4]

[5]
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Issue

Possible Cause

Recommended Solution

Precipitation observed in stock

solution upon storage

The compound may have
limited solubility or stability in
the chosen solvent over time,
especially at lower

temperatures.

It is recommended to prepare
stock solutions fresh before
use.[4][5] If storage is
necessary, aliquot the stock
solution into smaller, single-
use volumes to avoid repeated
freeze-thaw cycles.[4][5]
Storing stock solutions in
DMSO at -20°C is a general
guideline.[4][5]

Inconsistent or unexpected

experimental results

1. Improper stock solution
preparation or storage. 2.
Degradation of the compound.
3. Incorrect final concentration

in the assay.

1. Review the stock solution
preparation protocol to ensure
accuracy. Prepare a fresh
stock solution. 2. Ensure the
compound has been stored
correctly at -20°C and
protected from light.[4][5] 3.
Verify all dilution calculations
and ensure the final
concentration of the solvent
(e.g., DMSO) in the culture
medium is not toxic to the cells
(typically <0.1%).[4][5]

Difficulty dissolving Ro 40-

6055 in aqueous buffers

Ro 40-6055 has low solubility

in agueous media.[4][8]

To achieve solubility in
aqueous buffers, first dissolve
the compound in an organic
solvent like DMSO or DMF,
and then dilute this stock
solution with the aqueous
buffer of choice.[8] For
example, a 1:1 solution of
DMF:PBS (pH 7.2) can
achieve a solubility of
approximately 0.5 mg/ml.[8] It
is not recommended to store
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aqueous solutions for more

than one day.[8]

Quantitative Data Summary

The following table summarizes the key quantitative information for Ro 40-6055.

Property Value Source
Molecular Formula C22H25NO3 [10]
Molecular Weight 351.4 g/mol [41[8]
Purity >98% [4][8]
Appearance Crystalline solid [41[8]
Storage (Solid) -20°C [819]
Stability (Solid) > 4 years [819]
Solubility in DMSO ~20 mg/mL (~55 mM) [41[8]
Solubility in Ethanol ~10 mg/mL (=25 mM) [4]18]
Solubility in DMF ~25 mg/mL [819]

Solubility in DMF:PBS (1:1, pH

72) ~0.5 mg/mL [819]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Ro 40-6055 Stock Solution in DMSO

This protocol details the steps to prepare a 10 mM stock solution of Ro 40-6055 using DMSO
as the solvent.

Materials:

* R0 40-6055 (solid)
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Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

o Calculate the required mass: Based on the molecular weight of Ro 40-6055 (351.4 g/mol ),
determine the mass needed for your desired volume of 10 mM stock solution. For example,
to prepare 1 mL of a 10 mM solution, you will need 3.514 mg of Ro 40-6055. A common
approach is to start with a pre-weighed amount, for instance, 1 mg.

e Resuspend in DMSO: To prepare a 10 mM stock solution from 1 mg of Ro 40-6055, add 285
uL of DMSO.[4][5]

o Ensure complete dissolution: Vortex the tube thoroughly to ensure the compound is
completely dissolved. Gentle warming or sonication can be used to aid dissolution if
necessary.

e Storage: It is recommended to prepare the stock solution fresh before use.[4][5] If storage is
required, aliquot the solution into small, single-use volumes and store at -20°C to avoid
repeated freeze-thaw cycles.[4][5]

Visualizations

Stock Solution Preparation

. Add appropriate volume
Weigh Ro 40-6055 ’ of organic solvent (e.g., DMSO)

1

Vortex/Sonicate to
completely dissolve

Aliguot into single-use tubes ‘

Click to download full resolution via product page
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Caption: Experimental workflow for preparing and storing Ro 40-6055 stock solution.
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Caption: Simplified signaling pathway of Ro 40-6055 via RARa activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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